Cas no 15799-79-8 (N,N-Dimethyl-m-anisidine)

N,N-Dimethyl-m-anisidine Properties

Names and Identifiers

• 3-Methoxy-N,N-dimethylaniline
• N,N-Dimethyl-m-anisidine~3-Methoxy-N,N-dimethylaniline
• 3-Dimethylaminoanisole
• 3-Methoxy-N,N-dimethylbenzeneamine
• N,N-Dimethyl-m-anisidine
• 3-Methoxy-N,N-dimethylbenzenamine
• MOYHVSKDHLMMPS-UHFFFAOYSA-N
• (3-methoxyphenyl)dimethylamine
• 3-dimethylamino-anisole
• 3-(Dimethylamino)anisole
• m-Methoxy- N,N-dimethylanilin
• N,N-Dimethyl-3-methoxyaniline
• n1,n1-dimethyl-3-methoxyaniline
• Benzenamine,3-methoxy-N,N-dimethyl-
• SBB060811
• Benzenamine, 3-methoxy-N,N
• N pound notN-Dimethyl-m-anisidine
• D-4820
• FT-0629548
• SB76573
• EN300-1703444
• AKOS006228641
• DS-5104
• InChI=1/C9H13NO/c1-10(2)8-5-4-6-9(7-8)11-3/h4-7H,1-3H
• 3-Methoxy-N,N-dimethylaniline, AldrichCPR
• CS-0151327
• SY049841
• 15799-79-8
• A927410
• D1288
• Benzenamine, 3-methoxy-N,N-dimethyl-
• MFCD00051779
• SCHEMBL820669
• F17174
• DTXSID00166337
• +Expand

• MDL： MFCD00051779
• InChIKey： MOYHVSKDHLMMPS-UHFFFAOYSA-N
• Inchi： 1S/C9H13NO/c1-10(2)8-5-4-6-9(7-8)11-3/h4-7H,1-3H3
• SMILES： O(C([H])([H])[H])C1=C([H])C([H])=C([H])C(=C1[H])N(C([H])([H])[H])C([H])([H])[H]
• BRN： 1423591

Computed Properties

• Exact Mass: 151.10000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 151.1
• Heavy Atom Count: 11
• Complexity: 114
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 12.5

Experimental Properties

• LogP: 1.76120
• PSA: 12.47000
• Refractive Index: 1.5575-1.5595
• Water Partition Coefficient: Not miscible or difficult to mix in water.
• Boiling Point: 123°C/17mmHg(lit.)
• Melting Point: No data available
• Flash Point: 113-114°C/6mm
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.031

N,N-Dimethyl-m-anisidine Security Information

• Safety Term：6.1
• Safety Instruction： S36/37/39-S26-S23
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22
• Hazard Level：6.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：2810
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature(BD86487)
• PackingGroup：III
• Risk Phrases： R20/21/22
• Signal Word：Warning
• HazardClass：6.1

N,N-Dimethyl-m-anisidine Customs Data

• HS CODE：2922299090
• Customs Data：

  China Customs Code:

  2922299090

  Overview:

  2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides